![molecular formula C20H22N2O4 B2700031 3,4-dimethoxy-N-[3-(2-oxopiperidin-1-yl)phenyl]benzamide CAS No. 941919-25-1](/img/structure/B2700031.png)
3,4-dimethoxy-N-[3-(2-oxopiperidin-1-yl)phenyl]benzamide
Overview
Description
“3,4-dimethoxy-N-[3-(2-oxopiperidin-1-yl)phenyl]benzamide” is a compound that is structurally similar to Apixaban . Apixaban is a direct inhibitor of activated factor X (FXa) and is used for the prevention and treatment of various thromboembolic diseases .
Synthesis Analysis
While specific synthesis methods for “3,4-dimethoxy-N-[3-(2-oxopiperidin-1-yl)phenyl]benzamide” were not found, similar compounds have been synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives .Scientific Research Applications
Anticoagulant Research
The compound is structurally similar to Apixaban , a direct inhibitor of activated factor X (FXa), which is used for the prevention and treatment of various thromboembolic diseases . This suggests that “3,4-dimethoxy-N-[3-(2-oxopiperidin-1-yl)phenyl]benzamide” could potentially be used in anticoagulant research.
Antioxidant Studies
Benzamide compounds, which include “3,4-dimethoxy-N-[3-(2-oxopiperidin-1-yl)phenyl]benzamide”, have been found to exhibit antioxidant activity . This makes them potentially useful in studies investigating oxidative stress and related conditions.
Antibacterial Research
Some benzamide compounds have demonstrated antibacterial activity . This suggests that “3,4-dimethoxy-N-[3-(2-oxopiperidin-1-yl)phenyl]benzamide” could potentially be used in antibacterial research.
Drug Discovery
Given its structural similarity to known drugs and its potential biological activities, “3,4-dimethoxy-N-[3-(2-oxopiperidin-1-yl)phenyl]benzamide” could be a candidate for drug discovery research .
Metal Chelating Studies
Some benzamide compounds have shown metal chelating activity . This suggests that “3,4-dimethoxy-N-[3-(2-oxopiperidin-1-yl)phenyl]benzamide” could potentially be used in studies investigating metal ion interactions and toxicity.
Industrial Applications
Amide compounds are broadly used in industrial sectors such as plastic, rubber industry, paper industry, and agriculture . Given its amide group, “3,4-dimethoxy-N-[3-(2-oxopiperidin-1-yl)phenyl]benzamide” could potentially have applications in these areas.
Mechanism of Action
properties
IUPAC Name |
3,4-dimethoxy-N-[3-(2-oxopiperidin-1-yl)phenyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O4/c1-25-17-10-9-14(12-18(17)26-2)20(24)21-15-6-5-7-16(13-15)22-11-4-3-8-19(22)23/h5-7,9-10,12-13H,3-4,8,11H2,1-2H3,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEKPAXNTIXJRHF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=CC(=CC=C2)N3CCCCC3=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-dimethoxy-N-[3-(2-oxopiperidin-1-yl)phenyl]benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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